Cas no 150513-24-9 (1-(3-Amino-4-hydroxyphenyl)-2-((2-(4-methoxyphenyl)-1-methylethyl)amino)ethanol)
1-(3-Amino-4-hydroxyphenyl)-2-((2-(4-methoxyphenyl)-1-methylethyl)amino)ethanol Chemical and Physical Properties
Names and Identifiers
-
- Formotero impurity A
- GJY78AX70Q
- 1-(3-Amino-4-hydroxyphenyl)-2-((2-(4-methoxyphenyl)-1-methylethyl)amino)ethanol
- 2-amino-4-[1-hydroxy-2-[1-(4-methoxyphenyl)propan-2-ylamino]ethyl]phenol
- Formoterol Impurity A (Mixture of Diastereomers)
- Q27279126
-
- Inchi: 1S/C18H24N2O3/c1-12(9-13-3-6-15(23-2)7-4-13)20-11-18(22)14-5-8-17(21)16(19)10-14/h3-8,10,12,18,20-22H,9,11,19H2,1-2H3
- InChI Key: AMISPUNGCBUARA-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=C(C=1)N)O)CNC(C)CC1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 316.17869263 g/mol
- Monoisotopic Mass: 316.17869263 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 87.7
- Molecular Weight: 316.4
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 545.7±50.0 °C at 760 mmHg
- Flash Point: 283.8±30.1 °C
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
1-(3-Amino-4-hydroxyphenyl)-2-((2-(4-methoxyphenyl)-1-methylethyl)amino)ethanol Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(3-Amino-4-hydroxyphenyl)-2-((2-(4-methoxyphenyl)-1-methylethyl)amino)ethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1042351-30MG |
Formoterol Related Compound A |
150513-24-9 | 30mg |
¥10343.9 | 2024-12-26 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1042351-30MG |
150513-24-9 | 30MG |
¥13972.97 | 2023-01-06 |
1-(3-Amino-4-hydroxyphenyl)-2-((2-(4-methoxyphenyl)-1-methylethyl)amino)ethanol Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 1-(3-Amino-4-hydroxyphenyl)-2-((2-(4-methoxyphenyl)-1-methylethyl)amino)ethanol
Comprehensive Overview of 1-(3-Amino-4-hydroxyphenyl)-2-((2-(4-methoxyphenyl)-1-methylethyl)amino)ethanol (CAS No. 150513-24-9)
1-(3-Amino-4-hydroxyphenyl)-2-((2-(4-methoxyphenyl)-1-methylethyl)amino)ethanol (CAS 150513-24-9) is a specialized organic compound with a unique molecular structure that combines amino, hydroxy, and methoxy functional groups. This compound has garnered significant attention in pharmaceutical research and fine chemical synthesis due to its potential as a β-adrenergic receptor modulator precursor. The presence of both catechol and phenethylamine moieties in its structure makes it particularly interesting for drug development applications.
The compound's molecular formula is C18H24N2O3, with a molecular weight of 316.40 g/mol. Its structural features include a 1-(3-amino-4-hydroxyphenyl) core linked to an ethanolamine side chain substituted with a 4-methoxyphenethyl group. This specific arrangement contributes to its potential biological activity and makes it valuable for researchers investigating cardiovascular therapeutics and bronchodilator compounds.
Recent studies have explored the potential of CAS 150513-24-9 in the development of novel adrenergic agonists, particularly for respiratory conditions. The compound's structural similarity to known β2-adrenergic receptor ligands has made it a subject of interest in medicinal chemistry circles. Researchers are particularly focused on optimizing its selectivity and reducing potential side effects through structural modifications.
The synthesis of 1-(3-Amino-4-hydroxyphenyl)-2-((2-(4-methoxyphenyl)-1-methylethyl)amino)ethanol typically involves multi-step organic reactions, including reductive amination and selective protection/deprotection strategies. The process requires careful control of reaction conditions to achieve high purity and yield. Analytical characterization is typically performed using HPLC, mass spectrometry, and NMR spectroscopy to confirm the compound's identity and purity.
In pharmaceutical applications, the compound's adrenergic activity profile is of particular interest. The presence of both the catecholamine structure and the methoxy-substituted aromatic ring contributes to its potential receptor binding characteristics. These structural elements are crucial for its interaction with G-protein coupled receptors in various physiological systems.
The global market for specialty pharmaceutical intermediates like 150513-24-9 has seen steady growth, driven by increasing demand for targeted drug therapies. Pharmaceutical companies and research institutions are actively investigating compounds with this structural motif for potential applications in respiratory diseases and cardiovascular disorders. The compound's patent status and regulatory considerations vary by region, requiring careful evaluation for commercial development.
Quality control for CAS 150513-24-9 involves rigorous testing for impurities and byproducts. The compound typically appears as a white to off-white crystalline powder with specific solubility characteristics in common organic solvents. Stability studies indicate proper storage conditions should include protection from light and moisture, preferably at controlled temperatures.
From a research perspective, 1-(3-Amino-4-hydroxyphenyl)-2-((2-(4-methoxyphenyl)-1-methylethyl)amino)ethanol represents an interesting case study in structure-activity relationship (SAR) optimization. Medicinal chemists are particularly interested in how modifications to the aminoethanol side chain or aromatic substitution patterns might affect receptor selectivity and pharmacokinetic properties.
The compound's potential applications extend beyond pharmaceuticals into biochemical research tools. It serves as a valuable reference standard for studying adrenergic receptor binding assays and has been used in molecular modeling studies to understand receptor-ligand interactions. These applications contribute to its importance in basic research and drug discovery programs.
Environmental and safety considerations for 150513-24-9 follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment should be used when handling the compound. Material safety data sheets provide detailed information about handling, storage, and disposal requirements specific to this chemical entity.
Future research directions for 1-(3-Amino-4-hydroxyphenyl)-2-((2-(4-methoxyphenyl)-1-methylethyl)amino)ethanol may include exploration of its enantiomeric forms, as the compound contains a chiral center that could influence its biological activity. Additionally, researchers are investigating prodrug formulations and delivery systems that could enhance its therapeutic potential while minimizing metabolic degradation.
The synthesis and application of CAS 150513-24-9 represent an active area of research in medicinal chemistry and pharmaceutical development. Its unique structural features continue to inspire novel drug design strategies, particularly in the field of receptor-targeted therapeutics. As research progresses, this compound may serve as a lead structure for developing new classes of selective adrenergic modulators with improved clinical profiles.
150513-24-9 (1-(3-Amino-4-hydroxyphenyl)-2-((2-(4-methoxyphenyl)-1-methylethyl)amino)ethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)